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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for utilizing aluminum palmitate as an

internal sizing agent to enhance the water resistance of paper. The protocol is synthesized from

established principles of fatty acid and rosin sizing in the papermaking industry.

Introduction
Internal sizing in papermaking imparts hydrophobicity to the paper sheet, controlling the

penetration of liquids. This is crucial for applications such as printing, writing, and packaging.

Fatty acid salts, in conjunction with polyvalent metal salts, are effective sizing agents. This

document outlines the use of aluminum palmitate, formed in situ by the reaction of a soluble

palmitate salt and an aluminum salt, for internal sizing of paper. The mechanism relies on the

precipitation of insoluble and hydrophobic aluminum palmitate onto the cellulose fibers of the

pulp.[1][2]

Sizing Mechanism
The sizing process with aluminum palmitate occurs in two main steps. First, a soluble salt of

palmitic acid, such as sodium palmitate, is dispersed throughout the pulp slurry. Subsequently,

a solution of an aluminum salt, typically aluminum sulfate (alum), is added. The aluminum ions

(Al³⁺) react with the palmitate anions to form insoluble aluminum palmitate. This precipitate

adsorbs onto the surface of the cellulose fibers. During the drying process, the aluminum
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palmitate spreads and orients itself, creating a hydrophobic layer on the fibers, thus reducing

the paper's wettability and liquid absorption.[2][3]
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Caption: In-situ formation and precipitation of aluminum palmitate on cellulose fibers.

Experimental Protocols
This section details the necessary materials, equipment, and step-by-step procedures for the

preparation of sized paper using aluminum palmitate.

3.1. Materials and Equipment

Pulp: Bleached softwood or hardwood pulp

Sizing Agent Precursor: Sodium Palmitate (or Palmitic Acid and Sodium Hydroxide to

prepare it)

Precipitating Agent: Aluminum Sulfate (Al₂(SO₄)₃·18H₂O), also known as papermaker's

alum[2]

pH Adjustment: Dilute Sulfuric Acid (H₂SO₄) and Sodium Hydroxide (NaOH) solutions

Equipment:
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Laboratory pulp disintegrator/beater

Beakers and graduated cylinders

Magnetic stirrer and hot plate

pH meter

Handsheet former

Press and dryer for handsheets

Analytical balance

3.2. Preparation of Reagents

Sodium Palmitate Solution (1% w/v): Dissolve 1 g of sodium palmitate in 100 mL of

deionized water with gentle heating and stirring. If starting from palmitic acid, neutralize a

stoichiometric amount of palmitic acid with sodium hydroxide solution to form sodium

palmitate.

Aluminum Sulfate Solution (5% w/v): Dissolve 5 g of aluminum sulfate in 100 mL of

deionized water.

3.3. Sizing Procedure

The following protocol describes the internal sizing of paper with aluminum palmitate in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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